Cas no 103095-37-0 (2-(4-Aminophenyl)-2-methylpropanoic acid hydrochloride)
2-(4-Aminophenyl)-2-methylpropanoic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- EN300-8775600
- 2-(4-aminophenyl)-2-methylpropanoic acid hydrochloride
- 103095-37-0
- 2-(4-Aminophenyl)-2-methylpropanoic acid hydrochloride
-
- Inchi: 1S/C10H13NO2.ClH/c1-10(2,9(12)13)7-3-5-8(11)6-4-7;/h3-6H,11H2,1-2H3,(H,12,13);1H
- InChI Key: JLXLAWJWKGRJJP-UHFFFAOYSA-N
- SMILES: Cl.OC(C(C)(C)C1C=CC(=CC=1)N)=O
Computed Properties
- Exact Mass: 215.0713064g/mol
- Monoisotopic Mass: 215.0713064g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3Ų
2-(4-Aminophenyl)-2-methylpropanoic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8775600-0.05g |
2-(4-aminophenyl)-2-methylpropanoic acid hydrochloride |
103095-37-0 | 95% | 0.05g |
$29.0 | 2024-05-21 | |
| Enamine | EN300-8775600-0.1g |
2-(4-aminophenyl)-2-methylpropanoic acid hydrochloride |
103095-37-0 | 95% | 0.1g |
$44.0 | 2024-05-21 | |
| Enamine | EN300-8775600-0.25g |
2-(4-aminophenyl)-2-methylpropanoic acid hydrochloride |
103095-37-0 | 95% | 0.25g |
$62.0 | 2024-05-21 | |
| Enamine | EN300-8775600-0.5g |
2-(4-aminophenyl)-2-methylpropanoic acid hydrochloride |
103095-37-0 | 95% | 0.5g |
$99.0 | 2024-05-21 | |
| Enamine | EN300-8775600-1.0g |
2-(4-aminophenyl)-2-methylpropanoic acid hydrochloride |
103095-37-0 | 95% | 1.0g |
$126.0 | 2024-05-21 | |
| Enamine | EN300-8775600-2.5g |
2-(4-aminophenyl)-2-methylpropanoic acid hydrochloride |
103095-37-0 | 95% | 2.5g |
$216.0 | 2024-05-21 | |
| Enamine | EN300-8775600-5.0g |
2-(4-aminophenyl)-2-methylpropanoic acid hydrochloride |
103095-37-0 | 95% | 5.0g |
$367.0 | 2024-05-21 | |
| Enamine | EN300-8775600-10.0g |
2-(4-aminophenyl)-2-methylpropanoic acid hydrochloride |
103095-37-0 | 95% | 10.0g |
$611.0 | 2024-05-21 | |
| Enamine | EN300-8775600-1g |
2-(4-aminophenyl)-2-methylpropanoic acid hydrochloride |
103095-37-0 | 95% | 1g |
$126.0 | 2023-09-01 | |
| Enamine | EN300-8775600-5g |
2-(4-aminophenyl)-2-methylpropanoic acid hydrochloride |
103095-37-0 | 95% | 5g |
$367.0 | 2023-09-01 |
2-(4-Aminophenyl)-2-methylpropanoic acid hydrochloride Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on 2-(4-Aminophenyl)-2-methylpropanoic acid hydrochloride
Recent Advances in the Study of 2-(4-Aminophenyl)-2-methylpropanoic acid hydrochloride (CAS: 103095-37-0)
2-(4-Aminophenyl)-2-methylpropanoic acid hydrochloride (CAS: 103095-37-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies due to its potential applications in drug development and therapeutic interventions. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.
Recent studies have focused on the synthesis and optimization of 2-(4-Aminophenyl)-2-methylpropanoic acid hydrochloride. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. These advancements are critical for ensuring the compound's suitability for further pharmacological evaluation.
In terms of biological activity, 2-(4-Aminophenyl)-2-methylpropanoic acid hydrochloride has shown promising results in preclinical models. A study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its efficacy as a modulator of specific inflammatory pathways. The compound exhibited significant inhibition of key pro-inflammatory cytokines, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. These findings are supported by in vitro and in vivo experiments, which highlight the compound's therapeutic potential.
Further research has explored the pharmacokinetic and pharmacodynamic properties of 2-(4-Aminophenyl)-2-methylpropanoic acid hydrochloride. A 2024 study in Drug Metabolism and Disposition investigated its absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated favorable bioavailability and a relatively long half-life, making it a viable candidate for oral administration. Additionally, the study identified potential metabolites, providing insights into its metabolic pathways and potential drug-drug interactions.
The compound's mechanism of action has also been a focal point of recent research. A 2023 study in Molecular Pharmacology elucidated its interaction with specific molecular targets, including enzymes and receptors involved in inflammatory and immune responses. The findings suggest that 2-(4-Aminophenyl)-2-methylpropanoic acid hydrochloride acts as a selective inhibitor, offering a targeted approach to therapy with minimal off-target effects. This specificity is particularly advantageous for developing drugs with improved safety profiles.
Looking ahead, ongoing clinical trials are expected to further validate the therapeutic potential of 2-(4-Aminophenyl)-2-methylpropanoic acid hydrochloride. Preliminary results from Phase I trials, as reported in Clinical Pharmacology & Therapeutics (2024), indicate good tolerability and safety in human subjects. These trials are a critical step toward advancing the compound into later-stage clinical development, with potential applications in a range of inflammatory and autoimmune disorders.
In conclusion, 2-(4-Aminophenyl)-2-methylpropanoic acid hydrochloride (CAS: 103095-37-0) represents a promising candidate for drug development, with recent studies underscoring its synthetic feasibility, biological activity, and therapeutic potential. Continued research and clinical evaluation will be essential to fully realize its applications in medicine. The compound's unique properties and targeted mechanism of action position it as a valuable asset in the ongoing quest for novel and effective therapeutics.
103095-37-0 (2-(4-Aminophenyl)-2-methylpropanoic acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)